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Compound of Interest

Compound Name: 2-(Dimethoxymethyl)acrylonitrile

Cat. No.: B8453809

Get Quote

An In-Depth Technical Guide to 2-(Dimethoxymethyl)acrylonitrile: Structural Dynamics and

Synthetic Utility

Executive Summary
In the landscape of advanced organic synthesis and drug development, highly functionalized

building blocks dictate the efficiency of constructing complex heterocyclic scaffolds. 2-
(Dimethoxymethyl)acrylonitrile (CAS: 7515-08-4) is a quintessential example of such a

building block[1]. Functioning primarily as a highly electrophilic Michael acceptor, this molecule

serves as a critical upstream precursor for the synthesis of complex propionitriles and

pyrimidine derivatives[2].

This whitepaper provides a comprehensive structural analysis of 2-
(Dimethoxymethyl)acrylonitrile, elucidates the mechanistic causality behind its reactivity, and

outlines field-proven, self-validating experimental protocols for its integration into

pharmaceutical workflows.

Molecular Architecture and Physicochemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8453809#bc-rfq
https://www.benchchem.com/product/b8453809/docs?utm_src=pdf-body#2-dimethoxymethyl-acrylonitrile-molecular-structure-analysis
https://www.benchchem.com/product/b8453809/docs?utm_src=pdf-body#2-dimethoxymethyl-acrylonitrile-molecular-structure-analysis
https://www.benchchem.com/product/b8453809/docs?utm_src=pdf-body#2-dimethoxymethyl-acrylonitrile-molecular-structure-analysis
https://www.echemi.com/produce/pr22061193102-2-dimethoxymethylacrylonitrile.html
https://www.lookchem.com/casno1608-83-9.html
https://www.benchchem.com/product/b8453809/docs?utm_src=pdf-body#2-dimethoxymethyl-acrylonitrile-molecular-structure-analysis
https://www.benchchem.com/product/b8453809/docs?utm_src=pdf-body#2-dimethoxymethyl-acrylonitrile-molecular-structure-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8453809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular structure of 2-(Dimethoxymethyl)acrylonitrile (C₆H₉NO₂) is defined by a

delicate balance of electronic and steric effects. The core is an acrylonitrile moiety, where the

electron-withdrawing cyano (-CN) group is conjugated with a terminal carbon-carbon double

bond. This conjugation severely depletes electron density at the terminal (beta) carbon,

rendering it highly susceptible to nucleophilic attack.

Crucially, the alpha-position is substituted with a dimethoxymethyl group—a dimethyl acetal.

The strategic presence of this acetal is a masterclass in chemoselectivity. A free aldehyde at

this position would render the molecule excessively reactive, leading to uncontrolled

polymerization or unwanted aldol condensations. The acetal masks the electrophilicity of the

aldehyde, allowing the alkene to selectively undergo Michael additions while preserving the

latent aldehyde for downstream cyclization events.

Quantitative Data Summary
Below is a consolidated table of the physicochemical properties and structural parameters of 2-
(Dimethoxymethyl)acrylonitrile and its primary downstream intermediate.

Property / Parameter
2-
(Dimethoxymethyl)acryloni
trile

α-Dimethoxymethyl-
methoxypropionitrile

CAS Registry Number 7515-08-4[1] 1608-83-9[2]

Molecular Formula C₆H₉NO₂ C₇H₁₃NO₃[2]

Molecular Weight 127.14 g/mol 159.18 g/mol [2]

Key Functional Groups Terminal Alkene, Nitrile, Acetal Aliphatic Ether, Nitrile, Acetal

Role in Synthesis Electrophile (Michael Acceptor)
Intermediate / Cyclization

Precursor

Downstream Application Precursor to CAS 1608-83-9
Precursor to Pyrimidine

Scaffolds[2]

Reactivity Mapping and Mechanistic Causality
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The primary synthetic utility of 2-(Dimethoxymethyl)acrylonitrile lies in its capacity to undergo

conjugate addition (Michael addition). When exposed to a nucleophile such as methanol in the

presence of a base, the nucleophile attacks the electron-deficient beta-carbon.

2-(Dimethoxymethyl)acrylonitrile
(CAS: 7515-08-4)

C=C Double Bond
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Fig 1. Functional group reactivity map of 2-(Dimethoxymethyl)acrylonitrile.

Mechanistic Causality:

Activation: The cyano group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the

alkene.

Attack: The methoxide ion (generated in situ) attacks the terminal CH₂ group.

Protonation: The resulting enolate intermediate is protonated by the solvent (methanol),

yielding α-Dimethoxymethyl-methoxypropionitrile (CAS 1608-83-9)[2].

Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocol for the synthesis of α-

Dimethoxymethyl-methoxypropionitrile is designed as a self-validating system. Every reagent

choice and environmental condition is deliberately selected to prevent side reactions.

Protocol: Synthesis of α-Dimethoxymethyl-
methoxypropionitrile
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Objective: Chemoselective Michael addition of methanol to 2-(Dimethoxymethyl)acrylonitrile.

Reagents & Materials:

2-(Dimethoxymethyl)acrylonitrile (1.0 equivalent)

Anhydrous Methanol (10.0 equivalents, acts as both reactant and solvent)

Sodium Methoxide (NaOMe, 0.1 equivalents, catalytic)

Saturated Aqueous Ammonium Chloride (NH₄Cl)

Step-by-Step Methodology:

System Preparation: Purge a dry, round-bottom flask with inert gas (N₂ or Argon). Add

anhydrous methanol and cool the system to 0°C using an ice bath.

Causality: The reaction is highly exothermic. Cooling prevents the thermal polymerization

of the highly reactive acrylonitrile precursor.

Catalyst Introduction: Add the catalytic amount of sodium methoxide to the chilled methanol

and stir for 5 minutes.

Causality: NaOMe is chosen specifically because it matches the nucleophile/solvent.

Using a different base (e.g., NaOH or NaOEt) would cause transesterification or mixed

acetal formation at the dimethoxymethyl group.

Substrate Addition: Slowly add 2-(Dimethoxymethyl)acrylonitrile dropwise over 30

minutes. Maintain the internal temperature below 5°C.

In-Process Control (IPC): After 4 hours of stirring at room temperature, sample the reaction

mixture. Perform Thin-Layer Chromatography (TLC) or GC-MS to confirm the complete

consumption of the starting material (CAS 7515-08-4). The system self-validates when the

distinct alkene signal disappears.

Quenching Mechanism: Once IPC confirms completion, quench the reaction by adding

saturated aqueous NH₄Cl at 0°C.
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Causality: A weak acid buffer (NH₄Cl) is strictly required. Using a strong acid (like HCl)

would prematurely hydrolyze the delicate dimethyl acetal into an aldehyde, ruining the

intermediate.

Isolation: Extract the aqueous layer with ethyl acetate, dry the organic phase over anhydrous

Na₂SO₄, and concentrate under reduced pressure to yield the pure α-Dimethoxymethyl-

methoxypropionitrile[2].

Downstream Application: Pyrimidine Annulation
The ultimate value of converting 2-(Dimethoxymethyl)acrylonitrile into α-Dimethoxymethyl-

methoxypropionitrile lies in its downstream application for pharmaceutical manufacturing. The

intermediate is a direct precursor to complex heterocycles, most notably N-(4-amino-2-methyl-

pyrimidin-5-ylmethyl)-acetamide (CAS 23676-63-3)[2].

This transformation involves the condensation of the propionitrile derivative with an amidine

(such as acetamidine). Under specific conditions, the acetal is unmasked to an aldehyde/enol,

which reacts with the amidine nitrogen. Simultaneously, the cyano group undergoes

nucleophilic attack by the second amidine nitrogen, cyclizing to form a fully aromatic 4-amino-2-

methylpyrimidine ring—a core structural motif found in Thiamine (Vitamin B1) analogs and

various kinase inhibitors.
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Fig 2. Synthetic workflow from the acrylonitrile precursor to a pyrimidine scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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